N-(3,4-difluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide
• InChI: InChI=1S/C21H16F2N4O2/c1-13-4-6-14(7-5-13)20-25-21(29-26-20)18-3-2-10-27(18)12-19(28)24-15-8-9-16(22)17(23)11-15/h2-11H,12H2,1H3,(H,24,28)
• InChI Key: UOCSEKUQDBOWOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CN3CC(=O)NC4=CC(=C(C=C4)F)F
• Molecular Formula: C21H16F2N4O2
• Molecular Weight: 394.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a difluorophenyl group, a methylphenyl group, an oxadiazole ring, and a pyrrole ring. These groups could potentially confer a variety of chemical properties to the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the difluorophenyl group could be introduced via a halogenation reaction, while the oxadiazole ring could be formed via a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. The difluorophenyl and methylphenyl groups would likely contribute to the overall hydrophobicity of the molecule, while the oxadiazole and pyrrole rings could potentially participate in aromatic stacking interactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the difluorophenyl group could potentially undergo further halogenation reactions, while the oxadiazole ring could potentially be opened under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the difluorophenyl and methylphenyl groups could potentially increase the compound’s hydrophobicity, while the presence of the oxadiazole and pyrrole rings could potentially affect its electronic properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a drug, it could potentially interact with a variety of biological targets, such as enzymes or receptors.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. This could include avoiding inhalation or skin contact, and using personal protective equipment.

Future Directions

The future research directions for this compound could potentially include further studies to elucidate its physical and chemical properties, investigations into its potential uses (for example, as a drug or a chemical probe), and the development of methods for its synthesis.